Cas no 2138290-76-1 (2-(aminomethyl)-6-chlorophenol hydrochloride)

• Product Name: 2-(aminomethyl)-6-chlorophenol hydrochloride
• CAS No: 2138290-76-1
• CID: 4641071
• Update Time: 2025-06-10

2-(aminomethyl)-6-chlorophenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-6-chlorophenol hydrochloride

Additional information on 2-(aminomethyl)-6-chlorophenol hydrochloride

Comprehensive Guide to 2-(Aminomethyl)-6-chlorophenol Hydrochloride (CAS No. 2138290-76-1): Properties, Applications, and Research Insights

2-(Aminomethyl)-6-chlorophenol hydrochloride (CAS No. 2138290-76-1) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This chlorophenol derivative combines a phenolic hydroxyl group with an aminomethyl substituent, enhanced by the presence of a hydrochloride salt for improved stability. Researchers are increasingly exploring its potential as a building block in drug development, particularly for targeted therapies.

The molecular structure of 2-(aminomethyl)-6-chlorophenol HCl features a benzene ring with three key functional groups: a chlorine atom at the 6-position, a hydroxyl group at the 1-position, and an aminomethyl group at the 2-position. This arrangement creates opportunities for diverse chemical modifications, making it valuable for medicinal chemistry applications. Recent studies suggest potential utility in designing enzyme inhibitors or receptor modulators, though clinical applications require further validation.

From a synthetic chemistry perspective, CAS 2138290-76-1 demonstrates interesting reactivity patterns. The phenolic OH group can participate in etherification or esterification reactions, while the primary amine (as its hydrochloride salt) serves as a nucleophile in condensation reactions. These properties make it particularly useful for constructing heterocyclic compounds, a class of structures prevalent in many FDA-approved drugs. Current literature highlights its role in creating novel pharmacophores with improved bioavailability.

Analytical characterization of 2-(aminomethyl)-6-chlorophenol hydrochloride typically involves HPLC, mass spectrometry, and NMR spectroscopy. The hydrochloride salt form enhances its crystallinity, facilitating purification processes—a critical factor for GMP-compliant synthesis. Researchers emphasize the importance of controlling residual solvents and byproducts when working with this compound, especially for preclinical studies where purity standards are stringent.

In material science applications, derivatives of 6-chlorophenol compounds like this have shown promise in developing functional polymers. The amine functionality allows incorporation into polymer backbones or as terminal groups, while the phenolic moiety can participate in cross-linking reactions. Some innovative studies explore its use in creating smart materials with pH-responsive properties, though commercial applications remain in early stages.

Storage and handling of 2-(aminomethyl)-6-chlorophenol HCl require standard laboratory precautions. The compound should be kept in airtight containers protected from light and moisture at recommended temperatures. While not classified as highly hazardous, proper laboratory safety protocols should always be followed when handling any fine chemicals, including the use of personal protective equipment.

The market for specialized chemical intermediates like CAS 2138290-76-1 has grown significantly with advancements in precision medicine. Pharmaceutical companies increasingly seek structurally diverse building blocks to accelerate drug discovery programs. This compound's balanced polarity and functional group array make it particularly attractive for developing CNS-targeting compounds, though researchers must carefully evaluate its metabolic stability in biological systems.

Environmental considerations for chlorophenol derivatives continue to evolve. Modern synthetic approaches emphasize green chemistry principles in producing such compounds, including catalytic methods and solvent optimization. Lifecycle assessments help researchers evaluate the ecological footprint of compounds like 2-(aminomethyl)-6-chlorophenol hydrochloride throughout their research and potential production phases.

Future research directions for 2138290-76-1 may explore its potential in bioconjugation chemistry or as a scaffold for multifunctional ligands. The compound's structural features suggest possible applications in developing diagnostic agents or targeted drug delivery systems. As analytical techniques advance, researchers can better understand its interaction profiles with biological targets, potentially unlocking new therapeutic avenues.

For laboratories working with 2-(aminomethyl)-6-chlorophenol hydrochloride, proper documentation and regulatory compliance remain essential. While not currently a controlled substance, researchers should stay informed about evolving chemical regulations. The compound's technical data sheets should include comprehensive information about its physicochemical properties, stability, and recommended analytical methods for quality control purposes.